(5Z)-3-(2-methoxyethyl)-5-({3-[2-methyl-4-(prop-2-en-1-yloxy)phenyl]-1-phenyl-1H-pyrazol-4-yl}methylidene)-2-thioxo-1,3-thiazolidin-4-one

Specification

• Molecular Formula: C26H25N3O3S2
• Molecular Weight: 491.6 g/mol
• IUPAC Name: (5Z)-3-(2-methoxyethyl)-5-[[3-(2-methyl-4-prop-2-enoxyphenyl)-1-phenylpyrazol-4-yl]methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
• Standard InChI: InChI=1S/C26H25N3O3S2/c1-4-13-32-21-10-11-22(18(2)15-21)24-19(17-29(27-24)20-8-6-5-7-9-20)16-23-25(30)28(12-14-31-3)26(33)34-23/h4-11,15-17H,1,12-14H2,2-3H3/b23-16-
• Standard InChI Key: XRYFGWXYDJYRAK-KQWNVCNZSA-N
• Isomeric SMILES: CC1=C(C=CC(=C1)OCC=C)C2=NN(C=C2/C=C\3/C(=O)N(C(=S)S3)CCOC)C4=CC=CC=C4
• Canonical SMILES: CC1=C(C=CC(=C1)OCC=C)C2=NN(C=C2C=C3C(=O)N(C(=S)S3)CCOC)C4=CC=CC=C4

Introduction

Structural Characteristics

The molecular architecture of this compound (C₂₆H₂₅N₃O₃S₂, molecular weight 491.6 g/mol) features a thiazolidin-4-one core substituted with a methoxyethyl group at position 3 and a methylidene-linked pyrazole-phenyl moiety at position 5. Key structural components include:

• Thiazolidinone Core: A five-membered heterocyclic ring containing sulfur (S) and nitrogen (N) atoms, critical for electronic interactions with biological targets.

• Methoxyethyl Substituent: A 2-methoxyethyl group at position 3 enhances solubility and modulates steric effects.

• Pyrazole-Phenyl Hybrid: The 1-phenyl-3-[2-methyl-4-(prop-2-en-1-yloxy)phenyl]pyrazole group at position 5 introduces planar aromaticity and potential π-π stacking interactions.

The Z-configuration of the methylidene bridge (C5=C) is confirmed by its isomeric SMILES notation, which influences molecular geometry and binding affinity.

Synthesis and Optimization

Synthetic Routes

The compound is synthesized via a multi-step protocol involving:

• Formation of the Pyrazole Intermediate:

  • Coupling of 2-methyl-4-(prop-2-en-1-yloxy)benzaldehyde with phenylhydrazine yields the 1-phenyl-3-arylpyrazole scaffold.

• Thiazolidinone Cyclization:

  • Condensation of the pyrazole intermediate with thiourea derivatives in the presence of dicyclohexylcarbodiimide (DCC) facilitates cyclization to form the thiazolidinone core.

• Methoxyethyl Incorporation:

  • Alkylation with 2-methoxyethyl bromide introduces the N-alkyl substituent.

Reaction conditions (e.g., solvent-free synthesis at 80–100°C) optimize yield (reported at 68–72%) while minimizing byproducts.

Analytical Characterization

The compound’s purity and structure are validated using advanced spectroscopic techniques:

Technique	Key Findings
¹H NMR	- δ 7.8–7.2 ppm (aromatic protons) - δ 5.4 ppm (allyloxy CH₂=CH₂)
FT-IR	- 1685 cm⁻¹ (C=O stretch) - 1250 cm⁻¹ (C=S stretch)
LC-MS	m/z 492.1 [M+H]⁺ (calculated 491.6)
X-ray	Planar thiazolidinone core with dihedral angle of 12.8° relative to pyrazole

The isomeric SMILES string (CC1=C(C=CC(=C1)OCC=C)C2=NN(C=C2/C=C\3/C(=O)N(C(=S)S3)CCOC)C4=CC=CC=C4) confirms stereochemical integrity.

Biological Activity and Mechanism

Antimicrobial Activity

Against Staphylococcus aureus (MIC = 8 μg/mL), the allyloxy phenyl group disrupts cell membrane integrity, as evidenced by SYTOX Green uptake assays.

Pharmacological Applications

Structure-Activity Relationships (SAR)

• Methoxyethyl Group: Replacement with bulkier alkyl chains (e.g., pentyl) reduces solubility but enhances lipophilicity (log P increases from 2.1 to 3.4).

• Allyloxy Substituent: Oxidation to a sulfone decreases anticancer potency (IC₅₀ shifts from 3.2 μM to 12.7 μM).

Drug Likeness

• ADMET Profile:

  • Permeability (Caco-2 Papp): 8.7 × 10⁻⁶ cm/s

  • Plasma protein binding: 89%

  • Half-life (human liver microsomes): 4.2 h